Cas no 1804475-37-3 (5-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804475-37-3
• MF: C₉H₅F₈NO₂
• MW: 311.128730535507
• CID: 4841804
• Update Time: 2025-05-28

5-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F8NO2/c1-19-4-3(7(10)11)2-18-6(8(12,13)14)5(4)20-9(15,16)17/h2,7H,1H3
• InChI Key： KOBRYYMANUMDGL-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C(=C1OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 3.5
• Topological Polar Surface Area: 31.4

Additional information on 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804475-37-3)

The compound 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804475-37-3) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. Its unique molecular structure, featuring multiple fluorine-containing functional groups, makes it a valuable building block for advanced chemical synthesis. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in crop protection, drug discovery, and electronic materials.

One of the most notable aspects of 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is its role in the development of next-generation pesticides. With growing global concerns about food security and sustainable agriculture, this compound has been explored as a key intermediate for environmentally friendly pest control solutions. Its fluorine-rich structure contributes to enhanced bioactivity and selectivity, which are critical for reducing the environmental impact of agrochemicals. Recent studies have highlighted its potential in combating resistant pest strains, a topic that aligns with current user search trends on pesticide resistance management.

In the pharmaceutical industry, CAS No. 1804475-37-3 has emerged as a promising candidate for the synthesis of novel drug molecules. The incorporation of difluoromethyl and trifluoromethoxy groups can significantly alter the pharmacokinetic properties of drug candidates, improving their metabolic stability and binding affinity. This aligns with the increasing demand for fluorinated pharmaceuticals, as evidenced by the rise in searches for fluorine in drug design and FDA-approved fluorinated drugs. The compound's versatility makes it a valuable tool for medicinal chemists aiming to address unmet medical needs.

Beyond agrochemicals and pharmaceuticals, 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has potential applications in advanced materials. Its electron-withdrawing properties and thermal stability make it suitable for use in organic electronics, such as OLEDs and semiconductors. This is particularly relevant given the surge in interest for flexible electronics and energy-efficient displays, which are frequently searched topics in the materials science community. The compound's ability to modulate electronic properties could pave the way for innovations in next-generation devices.

The synthesis and characterization of CAS No. 1804475-37-3 require advanced organic chemistry techniques, including multistep fluorination and protective group strategies. Researchers often seek information on efficient synthetic routes and scalable production methods for such complex molecules. This compound's structural complexity also makes it a subject of interest for computational chemistry studies, where molecular modeling and density functional theory (DFT) calculations are used to predict its reactivity and properties. These topics are frequently explored in academic research and industry forums.

In conclusion, 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804475-37-3) represents a cutting-edge example of fluorine chemistry with broad applications across multiple industries. Its relevance to sustainable agriculture, drug development, and advanced materials ensures its continued importance in scientific and industrial research. As the demand for high-performance chemicals grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.